Cas no 30273-11-1 (4-(butan-2-yl)aniline)

• Product Name: 4-(butan-2-yl)aniline
• CAS No: 30273-11-1
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00010223
• CID: 88868
• PubChem ID: 121771
• Update Time: 2025-05-24

4-(butan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(sec-Butyl)aniline
• Butylaniline
• 4-sec-Butylaniline
• (4-sec-Butylphenyl)amine
• 4-butan-2-ylaniline
• 4-sec-butylbenzenamine
• p-sec-Butylaniline
• 4-(1-methylpropyl)aniline
• 4-(2-Butyl)aniline
• 4-s-butyl-aniline
• 4-sec-butyl-aniline
• EINECS 250-108-9
• 4-(1-methylpropyl)-benzenamin
• 4-(butan-2-yl)aniline
• 4-sec-butyl-phenylamine
• AC-11848
• AKOS000120309
• BP-10283
• 30273-11-1
• SB47733
• B1256
• NS00051015
• A876250
• AM9881
• FT-0619463
• MFCD00010223
• Benzenamine, 4-(1-methylpropyl)-
• GS-3260
• 4-sec-butyl aniline
• N-(4-sec-butyl-phenyl)-amine
• CS-W022027
• AKOS016039392
• SY051829
• 4-Amino-sec-butylbenzene
• 4-sec-butylphenylamine
• SCHEMBL112316
• EN300-20622
• Aniline, p-sec-butyl-
• DTXSID00865535
• (R)-4-(sec-Butyl)aniline
• DA-07133
• 181288-08-4
• STL481760

• MDL： MFCD00010223
• Inchi： 1S/C10H15N/c1-3-8(2)9-4-6-10(11)7-5-9/h4-8H,3,11H2,1-2H3
• InChI Key： NVVVQTNTLIAISI-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.977 g/mL at 25 °C(lit.)
• Melting Point: 1.08°C (estimate)
• Boiling Point: 238°C(lit.)
• Flash Point: 226 °F
• Refractive Index: n20/D 1.537(lit.)
• PSA: 26.02000
• LogP: 3.36350
• Solubility: Soluble in ether \ benzene

4-(butan-2-yl)aniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• PackingGroup：III
• Safety Term：S28;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(butan-2-yl)aniline

4-(Butan-2-Yl)Aniline: A Comprehensive Overview

The compound with CAS No 30273-11-1, commonly referred to as 4-(butan-2-yl)aniline, is a significant organic chemical that has garnered attention in various fields due to its unique properties and versatile applications. This article delves into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound, providing a comprehensive understanding of its role in contemporary chemistry and industry.

4-(Butan-2-Yl)Aniline is an aromatic amine derivative characterized by its benzene ring substituted with an amino group (-NH₂) and a butan-2-yl group at the para position. The molecular formula of this compound is C₁₀H₁₇N, and it exhibits a melting point of approximately 56°C. Its structure endows it with unique electronic properties, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of 4-(butan-2-Yl)Aniline in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the development of novel polymeric materials with enhanced thermal stability and mechanical properties. These findings underscore its potential in advancing material science and engineering.

The synthesis of 4-(butan-2-Yl)Aniline typically involves nucleophilic aromatic substitution or coupling reactions. One prominent method entails the reaction of aniline with 2-bromobutane under specific conditions to achieve the desired substitution at the para position. This approach has been optimized in recent years to enhance yield and purity, making it more feasible for large-scale production.

In terms of applications, 4-(butan-2-Yl)Aniline finds extensive use in pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in drug synthesis has been particularly noteworthy, with recent studies demonstrating its potential in developing bioactive compounds targeting specific diseases. Additionally, its incorporation into agrochemical formulations has shown promise in improving crop protection efficacy.

The environmental impact of 4-(butan-2-Yl)Aniline has also come under scrutiny in recent research. Studies indicate that while it exhibits moderate biodegradability, its persistence in certain environmental conditions necessitates careful handling and disposal practices to mitigate ecological risks.

In conclusion, CAS No 30273-11-1 (4-(butan-2-Yl)Aniline) stands as a pivotal compound in modern chemistry, offering diverse applications across multiple industries. With ongoing research unraveling new potentials and refining existing methodologies, this compound continues to play a vital role in driving innovation and progress in the chemical sciences.